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Compound of Interest |

N-(3-
Compound Name: ethoxyphenyl)cyclohexanecarboxa
mide

Cat. No.: 5268000

\ J

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. This guide provides a detailed operational plan for the disposal of N-(3-
ethoxyphenyl)cyclohexanecarboxamide, ensuring compliance with safety regulations and
promoting a secure laboratory environment.

Chemical and Physical Properties

A thorough understanding of the compound's properties is the first step in safe handling and
disposal. The following table summarizes the key quantitative data for N-(3-
ethoxyphenyl)cyclohexanecarboxamide.
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Property Value

Molecular Formula C15H21NO2

Molecular Weight 247.34 g/mol

Melting Point/Range 127 - 132 °C/ 260.6 - 269.6 °F[1]
Appearance Crystalline powder, White[1]
Odor Odorless[1]

Solubility No information available

Acute Toxicity, Oral (LD50) 500.1 mg/kg[2]

Hazard Identification and Safety Precautions

N-(3-ethoxyphenyl)cyclohexanecarboxamide is classified as harmful if swallowed and
causes serious eye damage.[2] It is imperative to handle this compound with appropriate
personal protective equipment (PPE) and to be aware of the necessary first-aid measures.

Hazard Statements:

e H302: Harmful if swallowed.[2]

o H318: Causes serious eye damage.[2]

Precautionary Statements:

e P264: Wash skin thoroughly after handling.[2]

e P270: Do not eat, drink or smoke when using this product.[2]
o P280: Wear eye protection/ face protection.[2]

e P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER/ doctor if you feel unwell.
Rinse mouth.[2]
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e P305 + P351 + P338 + P310: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a
POISON CENTER/ doctor.[2]

e P501: Dispose of contents/ container to an approved waste disposal plant.[2]

Experimental Protocol: Disposal Procedure

The recommended disposal method for N-(3-ethoxyphenyl)cyclohexanecarboxamide is to
send it to an approved waste disposal plant.[2][3] The following step-by-step protocol outlines
the operational plan for its collection, storage, and disposal.

1. Personal Protective Equipment (PPE) and Preparation:

» Before handling the compound, ensure a complete set of PPE is worn, including chemical
safety goggles or a face shield, a lab coat, and chemical-resistant gloves.

o Prepare a designated waste container, clearly labeled as "Hazardous Waste" and specifically
identifying "N-(3-ethoxyphenyl)cyclohexanecarboxamide".

2. Waste Collection:

¢ Solid Waste: Carefully sweep up any solid N-(3-ethoxyphenyl)cyclohexanecarboxamide
using appropriate tools (e.g., a plastic dustpan and brush) to avoid creating dust. Place the
collected solid into the designated hazardous waste container.

o Contaminated Materials: Any materials that have come into contact with the compound, such
as weighing paper, gloves, and disposable labware, must also be placed in the hazardous
waste container.

e Solutions: If the compound is in a solution, it should be collected in a sealed, properly
labeled liquid hazardous waste container. Do not mix with other incompatible waste streams.

3. Temporary Storage:

» Store the sealed hazardous waste container in a cool, dry, and well-ventilated area
designated for chemical waste storage.

e Ensure the storage area is away from incompatible materials, such as strong oxidizing
agents, strong acids, and strong bases.[3]

4. Disposal:
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» Arrange for the collection of the hazardous waste by a licensed and approved waste disposal
company.

e Provide the waste disposal company with the Safety Data Sheet (SDS) for N-(3-
ethoxyphenyl)cyclohexanecarboxamide to ensure they have all the necessary information
for its safe transport and final disposal.

» Never dispose of N-(3-ethoxyphenyl)cyclohexanecarboxamide down the drain or in
regular trash.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of N-(3-
ethoxyphenyl)cyclohexanecarboxamide.

Click to download full resolution via product page

Caption: Disposal workflow for N-(3-ethoxyphenyl)cyclohexanecarboxamide.

By adhering to these procedures, laboratory professionals can ensure the safe and
environmentally responsible disposal of N-(3-ethoxyphenyl)cyclohexanecarboxamide,
fostering a culture of safety and compliance within their research and development activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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